tert-Butyl 5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
Overview
Description
Tert-Butyl 5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Preparation in Chemistry
The tert-butyl group, as seen in tert-butyl isocyanide, is utilized in the microwave-assisted preparation of various compounds. In one study, tert-butyl amides underwent cyclization into 5,6-dihydropyrazolo[1,5-a]pyrazine-4,7-diones in glacial acetic acid under microwave irradiation. This showcases the use of tert-butyl groups in facilitating neighboring-group-assisted cleavage of tert-butyl amides, demonstrating their utility in chemical syntheses (Nikulnikov et al., 2009).
Biological Activity Studies
In biological research, tert-butyl groups have been included in the study of compounds for their bioactivity. For instance, the synthesis and evaluation of substituted pyrazinecarboxamides, including 5-tert-butylpyrazine-2-carboxylic acid derivatives, were conducted to assess their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. This research contributes to understanding the structure-activity relationships in drug discovery (Doležal et al., 2006).
Chemical Synthesis and Reactivity Studies
Various studies have focused on the synthesis and reactivity of tert-butyl-substituted compounds. For instance, the generation of 5-oxy-2,3-dihydroimidazo[1,2-a]pyrazin-3-ones from tert-butyl-substituted precursors has been explored, providing insights into the mechanisms of chemical reactions and intermediate formation in organic synthesis (Teranishi et al., 1997). Additionally, studies on the reactivity of tert-butyl-substituted pyrazolo[5,1-c][1,2,4]triazine derivatives contribute to the understanding of chemical reactivity and potential applications in pharmaceutical chemistry (Mironovich & Shcherbinin, 2014).
Exploration of Dipeptoid Diversity
Research involving tert-butyl-substituted compounds has also led to increased dipeptoid diversity. The Ugi reaction, involving tert-butyl isocyanide and subsequent cyclization, was used to access a greater diversity of Ugi-type dipeptoids. This signifies the role of tert-butyl groups in expanding the scope of compound libraries for various applications (Krasavin & Nikulnikov, 2012).
Development of Novel Compounds and Methods
The tert-butyl group has been pivotal in the development of new chemical compounds and synthetic methods. For example, the synthesis of fluoroalkyl-substituted pyrazole-4-carboxylic acids involved acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, leading to novel pyrazoles. This illustrates how tert-butyl groups are instrumental in creating new molecules with potential applications in various fields, including pharmaceuticals and materials science (Iminov et al., 2015).
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H332, H335 . The precautionary statements are P261, P280, P305, P338, P351 . The compound is considered harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation .
Properties
IUPAC Name |
tert-butyl 6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)14-7-6-13-5-4-12-9(13)8-14/h4-5H,6-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDHIKONIOJKMIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN2C=CN=C2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30620730 | |
Record name | tert-Butyl 5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30620730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
345311-03-7 | |
Record name | tert-Butyl 5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30620730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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